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Cat. No.: B1666719 Get Quote

Disclaimer: The following information is a technical summary of preliminary studies on "Bayer
30468," an organophosphate compound primarily investigated for its insecticidal properties.

The available scientific literature focuses exclusively on its efficacy against various insect

species. There is no evidence to suggest its use or evaluation as a therapeutic agent in drug

development for human or animal diseases. This guide is intended for researchers and

scientists interested in the compound's entomological applications and toxicological profile.

Core Mechanism of Action: Acetylcholinesterase
Inhibition
Bayer 30468 is identified as an organophosphate insecticide. The primary mechanism of action

for this class of compounds is the inhibition of the enzyme acetylcholinesterase (AChE).[1] In

the nervous system of insects, AChE is responsible for the breakdown of the neurotransmitter

acetylcholine (ACh) in the synaptic cleft. By inhibiting AChE, organophosphates cause an

accumulation of ACh, leading to continuous nerve stimulation, hyperexcitability, paralysis, and

eventual death of the insect.[1]
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Caption: Mechanism of Acetylcholinesterase (AChE) inhibition by Bayer 30468.

Quantitative Efficacy Data
The efficacy of Bayer 30468 has been quantified in studies against several insect species. The

following tables summarize the available data.

Efficacy Against Imported Fire Ant (Solenopsis invicta)
Bayer 30468 was evaluated as a toxicant in baits for the imported fire ant and classified based

on its delayed toxicity, which is crucial for ensuring the toxicant is spread throughout the colony.

Toxicant Class
Concentration Range for
Delayed Action

Efficacy Definition

Class IIIc 0.0025% to 0.01%

<15% mortality after 24 hours

and >89% mortality at the end

of the 14-day test period.

Data sourced from studies on the evaluation of toxicants for imported fire ant baits.
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Residual Efficacy Against Anopheles quadrimaculatus
Mosquitoes
The residual effectiveness of Bayer 30468 was tested on plywood panels to assess its

potential for indoor residual spraying applications.

Application Rate Surface
Mortality Range
after Exposure

Duration of
Effectiveness

100 mg/sq. ft. Plywood Panels > 70%

Specific duration not

fully detailed in

summary tables, but

noted for its residual

action.[1]

Efficacy Against Boll Weevil (Anthonomus grandis)
While literature indicates that Bayer 30468 is toxic to adult boll weevils, specific quantitative

efficacy data such as LC50 values or mortality rates at different concentrations were not

available in the reviewed materials.

Experimental Protocols
The following sections detail the methodologies employed in the key efficacy studies.

Protocol for Imported Fire Ant Bait Toxicity Screening
The evaluation of Bayer 30468 as a bait toxicant for imported fire ants followed a standardized

laboratory screening protocol. The primary goal was to identify compounds with delayed action.

Test Chambers: Small plastic cups were used as test chambers.

Ant Collection and Preparation: Worker ants were collected from laboratory colonies and

deprived of food for a period before testing to ensure they would readily consume the bait.

Bait Formulation: The candidate toxicant, Bayer 30468, was dissolved in once-refined

soybean oil at concentrations of 1.0%, 0.1%, and 0.01% for preliminary tests.
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Exposure: The toxic bait was offered to the ants on saturated cotton plugs placed in small

vial lids. In the standardized procedure, ants were allowed to feed on the bait for the initial 24

hours.

Observation: After the initial 24-hour exposure, the toxicant was removed. Knockdown and

mortality counts were made at intervals over a 14-day period to assess delayed toxicity.
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Caption: Experimental workflow for fire ant toxicant screening.

Protocol for Mosquito Residual Efficacy Testing
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The study of Bayer 30468's residual effect on mosquitoes involved treating a surface and

exposing mosquitoes at later time intervals.

Surface Preparation: Plywood panels were sprayed with acetone solutions or water

suspensions of Bayer 30468 at a rate of 100 mg of the technical compound per square foot.

[1]

Aging: The treated panels were aged, and mosquito exposures were conducted at various

intervals (e.g., 1 week, 4 weeks, and then at larger intervals) to determine the duration of the

toxicant's effectiveness.[1]

Mosquito Exposure: Adult female Anopheles quadrimaculatus mosquitoes were exposed to

the treated surfaces for a set period under half sections of Petri dishes.[1]

Post-Exposure: After exposure, the mosquitoes were transferred to untreated holding cages

with a food source (10% honey solution).[1]

Mortality Assessment: Mortality counts were conducted after a 24-hour holding period to

determine the effectiveness of the residual deposit.[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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